molecular formula C14H19ClN2O B5169976 N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide CAS No. 331838-97-2

N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide

Cat. No. B5169976
CAS RN: 331838-97-2
M. Wt: 266.76 g/mol
InChI Key: PYHJTPDJCMQAIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide, also known as NPC, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidinecarboxamide compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide is not fully understood. However, it has been found to interact with the dopamine D2 receptor and inhibit the activity of cyclooxygenase-2. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been shown to modulate the activity of other neurotransmitter systems, including serotonin and glutamate. These effects may contribute to the therapeutic potential of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to decrease the activity of dopamine neurons in the brain, which may contribute to its antipsychotic effects. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been found to decrease the production of inflammatory mediators, which may contribute to its anti-inflammatory effects. Additionally, N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been shown to increase the activity of certain enzymes involved in the metabolism of drugs, which may affect the pharmacokinetics of other compounds.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been found to exhibit a range of biochemical and physiological effects, making it a useful tool for studying the mechanisms of action of other compounds. However, N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide also has some limitations for lab experiments. It has been found to have low solubility in water, which may affect its bioavailability. Additionally, N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been found to have some toxicity in animal studies, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide. One area of research is the development of new derivatives of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide with improved pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide in the treatment of psychiatric disorders and inflammatory conditions. Additionally, the mechanisms of action of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide and its interactions with other compounds could be further elucidated through additional studies. Overall, the study of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has the potential to contribute to the development of new therapeutic agents and improve our understanding of the mechanisms of action of psychiatric and inflammatory disorders.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide involves the reaction of 3-chlorobenzoyl chloride with 2,6-dimethylpiperidine in the presence of a base such as sodium carbonate. The resulting intermediate is then treated with ammonia to obtain N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide. The synthesis method has been optimized to improve the yield and purity of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide.

Scientific Research Applications

N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, analgesic, and anti-inflammatory effects. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been shown to interact with the dopamine D2 receptor, which is involved in the regulation of mood and behavior. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. These findings suggest that N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide may have potential applications in the treatment of psychiatric disorders and inflammatory conditions.

properties

IUPAC Name

N-(3-chlorophenyl)-2,6-dimethylpiperidine-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19ClN2O/c1-10-5-3-6-11(2)17(10)14(18)16-13-8-4-7-12(15)9-13/h4,7-11H,3,5-6H2,1-2H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PYHJTPDJCMQAIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCC(N1C(=O)NC2=CC(=CC=C2)Cl)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

331838-97-2
Record name N-(3-CHLOROPHENYL)-2,6-DIMETHYL-1-PIPERIDINECARBOXAMIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.